Cas no 950994-19-1 (4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenecarbaldehyde)

4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenecarbaldehyde is a versatile aromatic aldehyde with a pyridinyloxy substituent, offering unique reactivity due to its electron-withdrawing trifluoromethyl and chloro groups. The compound's structure enhances its utility in organic synthesis, particularly in the formation of heterocyclic compounds and as an intermediate in pharmaceutical and agrochemical applications. Its stability under various reaction conditions makes it suitable for cross-coupling reactions, nucleophilic additions, and further functionalization. The presence of both chloro and trifluoromethyl groups contributes to its lipophilicity, potentially improving bioavailability in active compounds. This product is valuable for researchers developing novel molecules with tailored electronic and steric properties.

4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenecarbaldehyde structure

950994-19-1 structure

Product Name:4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenecarbaldehyde

CAS No:950994-19-1

MF:C₁₃H₇ClF₃NO₂

MW:301.648392915726

MDL:MFCD09607890

CID:1087625

PubChem ID:24213726

Update Time:2025-05-25

4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)benzaldehyde
- 4-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}benzenecarbaldehyde
- 4-{[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-OXY}BENZENECARBALDEHYDE
- PDNCREKLEIAJBY-UHFFFAOYSA-N
- 950994-19-1
- DTXSID50639985
- MFCD09607890
- J-513151
- 4-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy)benzenecarbaldehyde
- 4-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde
- 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxybenzaldehyde
- AKOS005069622
- SCHEMBL7945622
- CS-0318984
- 11Z-0707
- 4-[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]benzaldehyde
- DB-396171
- 4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenecarbaldehyde
- MDL： MFCD09607890
- Inchi： 1S/C13H7ClF3NO2/c14-11-5-9(13(15,16)17)6-18-12(11)20-10-3-1-8(7-19)2-4-10/h1-7H
- InChI Key： PDNCREKLEIAJBY-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=CN=C1OC1C=CC(C=O)=CC=1

Computed Properties

Exact Mass: 301.0117406g/mol
Monoisotopic Mass: 301.0117406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 39.2Å²

4-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenecarbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043172-1g	4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-oxy}benzenecarbaldehyde	950994-19-1	>95%	1g	2112.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043172-500mg	4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-oxy}benzenecarbaldehyde	950994-19-1	>95%	500mg	1380.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043172-5g	4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-oxy}benzenecarbaldehyde	950994-19-1	>95%	5g	7395.0CNY	2021-07-05
TRC	C593455-50mg	4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}benzenecarbaldehyde	950994-19-1		50mg	$ 50.00	2022-06-06
TRC	C593455-100mg	4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}benzenecarbaldehyde	950994-19-1		100mg	$ 70.00	2022-06-06
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	043172-1g	4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-oxy}benzenecarbaldehyde	950994-19-1	>95%	1g	2112CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043172-500mg	4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-oxy}benzenecarbaldehyde	950994-19-1	>95%	500mg	1380CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	043172-5g	4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-oxy}benzenecarbaldehyde	950994-19-1	>95%	5g	7395CNY	2021-05-07
Matrix Scientific	043172-1g	4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-oxy}benzenecarbaldehyde, >95%	950994-19-1	>95%	1g	$196.00	2023-09-09